1-((5-chlorothiophen-2-yl)sulfonyl)-N-(6-fluorobenzo[d]thiazol-2-yl)piperidine-3-carboxamide

• IUPAC Name: 1-(5-chlorothiophen-2-yl)sulfonyl-N-(6-fluoro-1,3-benzothiazol-2-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C17H15ClFN3O3S3/c18-14-5-6-15(27-14)28(24,25)22-7-1-2-10(9-22)16(23)21-17-20-12-4-3-11(19)8-13(12)26-17/h3-6,8,10H,1-2,7,9H2,(H,20,21,23)
• InChI Key: HIWVNKGGZYWBFW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC=C(S2)Cl)C(=O)NC3=NC4=C(S3)C=C(C=C4)F
• Molecular Formula: C17H15ClFN3O3S3
• Molecular Weight: 460.0 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a sulfonyl group, a piperidine ring, and a benzo[d]thiazol ring. The presence of these functional groups suggests that this compound may have interesting chemical properties and could potentially be used in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The piperidine ring, for example, is a six-membered ring with one nitrogen atom, which can impart basicity to the molecule. The benzo[d]thiazol ring is a fused ring system that contains both nitrogen and sulfur atoms, which can contribute to the compound’s reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the specific functional groups present in the molecule. For example, the sulfonyl group could potentially be involved in substitution reactions, while the piperidine ring could participate in reactions typical of amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the sulfonyl group could increase the compound’s polarity, affecting its solubility in different solvents. The piperidine ring could contribute to the compound’s basicity.

Safety and Hazards

Without specific information, it’s difficult to provide details on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications of this compound would depend on its physical and chemical properties, as well as its biological activity. It could potentially be used in the development of new pharmaceuticals or as a building block in organic synthesis.